Cas no 104093-14-3 (1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)-)
104093-14-3 structure
Product Name:1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)-
1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)-
- 1-N,4-N-bis(6-methylheptan-3-yl)benzene-1,4-diamine
- 104093-14-3
- N~1~,N~4~-Bis(6-methylheptan-3-yl)benzene-1,4-diamine
- DTXSID80908792
- p-Phenylenediamine, N,N'-bis(1-ethyl-4-methylpentyl)-
-
- Inchi: 1S/C22H40N2/c1-7-19(11-9-17(3)4)23-21-13-15-22(16-14-21)24-20(8-2)12-10-18(5)6/h13-20,23-24H,7-12H2,1-6H3
- InChI Key: BKNKXTSOZMNBKD-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)NC(CC)CCC(C)C)C(CC)CCC(C)C
Computed Properties
- Exact Mass: 332.3194
- Monoisotopic Mass: 332.319149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 12
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1
- XLogP3: 7.9
Experimental Properties
- Density: 0.921
- Boiling Point: 448.2°C at 760 mmHg
- Flash Point: 250.1°C
- Refractive Index: 1.522
- PSA: 24.06
- LogP: 7.08600
1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
104093-14-3 (1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)-) Related Products
- 35423-91-7(1,4-Benzenediamine,N1,N4-diheptyl-)
- 3081-01-4(1,4-Benzenediamine,N1-(1,4-dimethylpentyl)-N4-phenyl-)
- 3081-14-9(N1,N4-bis(5-methylhexan-2-yl)benzene-1,4-diamine)
- 1821-36-9(N-Cyclohexylaniline)
- 33187-62-1(N-Phenyladamantan-1-amine)
- 101-96-2(N,N'-di-sec-Butyl-p-phenylenediamine)
- 793-24-8(4-(1,3-Dimethylbutylamino)diphenylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk